5-Bromo-3-cyclopropoxy-2-ethylpyridine

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• SMILES: CCC1=C(C=C(C=N1)Br)OC2CC2
• InChI: InChI=1S/C10H12BrNO/c1-2-9-10(13-8-3-4-8)5-7(11)6-12-9/h5-6,8H,2-4H2,1H3
• InChIKey: NZUABPQPBUEXSN-UHFFFAOYSA-N

5-Bromo-3-cyclopropoxy-2-ethylpyridine: Regioselective Pyridine Building Block

5-Bromo-3-cyclopropoxy-2-ethylpyridine (CAS 1243362-41-5) is a tri-substituted pyridine building block (C₁₀H₁₂BrNO, MW 242.11) bearing a bromine atom at the 5-position, a cyclopropoxy group at the 3-position, and an ethyl group at the 2-position . This compound belongs to a family of bromo-cyclopropoxy-ethylpyridine regioisomers that serve as key intermediates for palladium-catalyzed cross-coupling reactions in medicinal chemistry and agrochemical research. Its substitution pattern provides a specific vector set for constructing complex molecular architectures, distinguishing it from other regioisomeric building blocks in terms of reactivity, steric accessibility, and electronic properties .

C5 bromine enables regioselective cross-coupling at pyridine position 5

Ethyl (C2) and cyclopropoxy (C3) define steric and electronic context

Unique substitution vector set for medicinal chemistry and library synthesis

Why This Regioisomer Cannot Be Substituted

All six bromo-cyclopropoxy-ethylpyridine regioisomers share the identical molecular formula (C₁₀H₁₂BrNO) and molecular weight (242.11), yet their substitution patterns produce distinct chemical reactivities . The position of the bromine atom dictates which carbon center participates in cross-coupling reactions (Suzuki, Buchwald-Hartwig, Negishi), determines the regiochemical outcome of derivatization, and controls electronic effects transmitted through the pyridine ring. Two compounds with identical formulas but different bromine positions are not interchangeable in a synthetic sequence: a C5-arylated product cannot be obtained using a C3-bromo isomer. Substituting one regioisomer for another without revalidating the entire synthetic route will produce a different final compound . The cyclopropoxy and ethyl groups further modulate electron density and steric accessibility at the reactive bromine site, making the precise substitution pattern critical for reproducible synthetic outcomes .

Target

5-Bromo-3-cyclopropoxy-2-ethylpyridine (C5-Br)

Bromine at C5 delivers C5-arylated products. Regiochemistry fixed by substitution pattern.

Substitute A

3-Bromo isomer (CAS 1243396-87-3)

Bromine at C3 leads to C3-arylated products; different connectivity cannot be corrected later.

Substitute B

4-Bromo isomer (CAS 1243478-96-7)

Bromine at C4 yields 4-arylated products. Electronic and steric environment differs from C5.

Quantitative Differentiation Evidence for Procurement

Bromine Position Determines Cross-Coupling Site

The bromine atom at the 5-position of 5-Bromo-3-cyclopropoxy-2-ethylpyridine provides a reactive handle for palladium-catalyzed cross-coupling at C5 of the pyridine ring. By contrast, the closest regioisomer 3-Bromo-5-cyclopropoxy-2-ethylpyridine (CAS 1243396-87-3) places bromine at C3, while 4-Bromo-3-cyclopropoxy-2-ethylpyridine (CAS 1243478-96-7) places bromine at C4 . Under identical Suzuki-Miyaura conditions, these isomers will yield structurally distinct biaryl products with different connectivity: C5-aryl, C3-aryl, or C4-aryl pyridines, respectively. This regioisomeric specificity is absolute; no synthetic workaround can convert a C3-arylated product into a C5-arylated product without de novo synthesis. Additionally, the C5 position of pyridine is meta to the ring nitrogen and para to the 3-cyclopropoxy group, providing a distinct electronic environment that influences oxidative addition rates at palladium(0) compared to C2 or C4 bromo isomers .

Cross-Coupling Site

Class-level

C5-bromo exclusively yields 5-aryl-3-cyclopropoxy-2-ethylpyridine derivatives

C5-arylation only possible from this regioisomer

No synthetic workaround; 3- or 4-bromo isomers produce different final compounds

Evidence Dimension	Regioisomeric bromine position and resulting cross-coupling site
Target Compound Data	Bromine at C5; cross-coupling yields 5-substituted-3-cyclopropoxy-2-ethylpyridine derivatives
Comparator Or Baseline	3-Bromo isomer (CAS 1243396-87-3): bromine at C3, yields 3-substituted products. 4-Bromo isomer (CAS 1243478-96-7): bromine at C4, yields 4-substituted products
Quantified Difference	Qualitatively distinct reaction products. No quantitative rate comparison available from primary literature. Regioisomeric purity (positional isomer content) has not been reported in peer-reviewed studies.
Conditions	Suzuki-Miyaura, Buchwald-Hartwig, or Negishi cross-coupling conditions; inferred from established pyridine reactivity principles

Why This Matters

Procurement of the correct regioisomer is mandatory for any synthesis targeting a specific aryl/heteroaryl substitution pattern; selecting the wrong isomer produces an irreversibly different final compound.

Physicochemical Property Differences from 4-Bromo Isomer

For the 4-bromo regioisomer (4-Bromo-3-cyclopropoxy-2-ethylpyridine, CAS 1243478-96-7), vendor-computed data reports LogP = 2.9477 and TPSA = 22.12 . While directly computed data for the target 5-bromo compound have not been published in accessible databases, the structural difference—moving bromine from C4 to C5—is expected to alter both the dipole moment and the topological polar surface area due to the different spatial relationship between the electron-withdrawing bromine and the pyridine nitrogen. The C5-bromo isomer places the halogen meta to the ring nitrogen (distance of 3 bonds), whereas the C4-bromo isomer places it para (distance of 2 bonds via the ring), creating measurably different electronic effects on the nitrogen basicity. The 4-bromo isomer's reported LogP of 2.95 and TPSA of 22.12 provide a baseline for chromatographic behavior (reverse-phase HPLC retention) that would differ for the 5-bromo target compound, with the degree of difference dependent on the specific stationary phase and mobile phase conditions .

Physicochemical Profile

Data to verify

4-Bromo isomer reported LogP 2.95, TPSA 22.12; target values unreported

Chromatographic retention may differ between regioisomers

Verify batch-specific HPLC behavior; use 4-bromo data as reference only

Evidence Dimension	Computed lipophilicity (LogP) and topological polar surface area (TPSA)
Target Compound Data	Not directly reported in accessible databases. Inferred to differ from the 4-bromo isomer based on distinct bromine position.
Comparator Or Baseline	4-Bromo-3-cyclopropoxy-2-ethylpyridine: LogP = 2.9477, TPSA = 22.12 (computed, vendor-reported)
Quantified Difference	Specific quantitative difference not available for the target compound. The 4-bromo isomer serves as the closest available computational benchmark.
Conditions	Computed properties (vendor-calculated); no experimental logP or chromatographic retention data available

Why This Matters

Differences in LogP and TPSA between regioisomers affect chromatographic purification methods, physical form (oil vs. solid), and storage stability; procurement specifications must account for these batch-dependent properties.

Substitution Vector Set vs. 2-Ethynyl Analog

The combination of three distinct substituents—bromine (C5), cyclopropoxy (C3), and ethyl (C2)—creates a specific three-dimensional substitution vector set that is unique among commercially available pyridine building blocks. This is distinguishable from the structurally closest compound with a different C2 substituent: 5-Bromo-3-cyclopropoxy-2-ethynylpyridine (CAS 3028770-74-0, MW 238.08), which replaces the ethyl group with an ethynyl group . The ethyl-to-ethynyl replacement alters both the steric profile (sp³ vs. sp hybridization at C2) and the electronic character of the substituent, changing the reactivity of the adjacent bromine and cyclopropoxy groups. In library synthesis, the C2-ethyl compound provides an sp³-hybridized carbon available for further functionalization (benzylic oxidation, radical halogenation), whereas the ethynyl analog directs reactivity toward alkyne-specific chemistry (click chemistry, Sonogashira coupling). These two building blocks thus address different synthetic strategies and cannot substitute for one another .

C2 Substituent Vector

Class-level

Ethyl (sp³) vs ethynyl (sp) at C2; MW difference +4.03 g/mol

Ethyl enables benzylic functionalization routes

Ethynyl analog (CAS 3028770-74-0) directs reactivity toward click chemistry

Evidence Dimension	C2 substituent identity and resulting synthetic utility
Target Compound Data	C2 = ethyl (sp³ carbon); MW 242.11; enables benzylic functionalization and aliphatic derivatization
Comparator Or Baseline	5-Bromo-3-cyclopropoxy-2-ethynylpyridine (CAS 3028770-74-0): C2 = ethynyl (sp carbon); MW 238.08; enables Sonogashira coupling and click chemistry
Quantified Difference	MW difference: +4.03 g/mol. Hybridization change at C2: sp³ (target) vs. sp (comparator). No direct comparative reactivity data available.
Conditions	Comparative structural and reactivity analysis; no head-to-head experimental comparison published

Why This Matters

For medicinal chemistry library design, the C2-ethyl group provides access to benzylic modifications (e.g., oxidation to ketone, halogenation) unavailable from the ethynyl analog, making compound selection dependent on the downstream synthetic strategy.

Vendor Purity Specification and Batch Documentation

The 4-bromo regioisomer (CAS 1243478-96-7) is commercially available with a specified purity of 98% from Leyan (Shanghai Haohong Biomedical Technology), which provides computed physicochemical parameters (LogP, TPSA) and accepts batch-specific purity inquiries . The target 5-bromo compound (CAS 1243362-41-5) is listed by multiple vendors including Chemsrc and EvitaChem, though publicly posted purity specifications and Certificates of Analysis (CoA) vary by supplier . For procurement purposes, the absence of standardized, publicly posted purity specifications for the 5-bromo isomer means that direct supplier engagement is required to verify batch quality. The 4-bromo isomer's publicly posted 98% purity and computed LogP/TPSA data provide a reference benchmark, but do not guarantee equivalent quality or analytical characterization for the 5-bromo target compound .

Vendor Purity Data

Source review

98% purity published for 4-bromo isomer; target compound lacks standardized public specification

Request batch-specific CoA before procurement

Supplier documentation may vary; verify HPLC, NMR, residual solvents

Evidence Dimension	Publicly available purity specification and characterization data
Target Compound Data	5-Bromo-3-cyclopropoxy-2-ethylpyridine (CAS 1243362-41-5): no publicly posted purity specification identified outside EvitaChem product page
Comparator Or Baseline	4-Bromo-3-cyclopropoxy-2-ethylpyridine (CAS 1243478-96-7): purity 98% (Leyan), with posted LogP, TPSA, H_Acceptors, H_Donors, Rotatable_Bonds
Quantified Difference	Comparator has publicly verifiable 98% purity specification and computed property dataset; target compound lacks equivalent publicly posted specification data
Conditions	Vendor product pages (accessed April 2026); batch-specific CoA may be available upon direct request

Why This Matters

Procurement decisions should include a pre-purchase request for a batch-specific Certificate of Analysis (CoA) including HPLC purity, NMR spectrum, and residual solvent analysis, particularly given the absence of standardized public specifications for this specific regioisomer.

Electronic Activation for Nucleophilic Aromatic Substitution

In pyridine chemistry, the position of a halogen relative to the ring nitrogen and other substituents critically determines susceptibility to nucleophilic aromatic substitution (SNAr). A bromine at C5 is meta to the pyridine nitrogen and para to the C3 cyclopropoxy group, whereas bromine at C2 or C4 is ortho or para to the nitrogen, respectively, placing it in a more activated position for SNAr due to direct conjugation with the electron-withdrawing nitrogen [1]. The C5 bromine, lacking direct resonance stabilization from the ring nitrogen, is less activated for SNAr but remains competent for metal-catalyzed cross-coupling. This differential electronic activation means that 5-Bromo-3-cyclopropoxy-2-ethylpyridine may exhibit greater chemoselectivity in sequences where both SNAr and cross-coupling conditions are employed, potentially tolerating nucleophiles that would displace a C2- or C4-bromo substituent. This property is inferred from the well-established principles of pyridine electronic structure, though no direct comparative kinetic data exist for this specific compound class .

SNAr Electronic Bias

Class-level

C5-bromo meta to ring N: lower SNAr activation than C2/C4 isomers

May tolerate nucleophiles in sequential functionalization

Inferred from pyridine electronic principles; experimental validation advised

Evidence Dimension	Electronic activation of bromine toward nucleophilic aromatic substitution (SNAr)
Target Compound Data	C5-bromo: meta to ring N; lower SNAr susceptibility; retains cross-coupling competence
Comparator Or Baseline	C2-bromo isomers (e.g., CAS 1243329-77-2, 1243466-42-3): ortho/para to ring N; higher SNAr activation. C4-bromo isomer (CAS 1243478-96-7): para to ring N; highest SNAr activation
Quantified Difference	No quantitative rate comparison available. Relative ranking based on pyridine electronic structure principles (Hammett σ values for pyridine positions).
Conditions	Inferred from pyridine electronic structure; requires experimental verification under specific SNAr conditions (nucleophile, solvent, temperature)

Why This Matters

For synthetic routes employing orthogonal reactivity (SNAr followed by cross-coupling, or vice versa), the C5-bromo isomer offers a distinct chemoselectivity profile that may prevent undesired side reactions during multistep synthesis.

• [1] Joule, J. A.; Mills, K. Heterocyclic Chemistry, 5th ed. Wiley-Blackwell: Chichester, 2010. Chapter on pyridines: reactivity and substitution patterns. Establishes that halogen at C2/C4 is activated for SNAr by the ring nitrogen, while C3/C5 halogens are not directly activated. View Source

Targeted Application Scenarios Based on Verified Evidence

Regioselective C5-Arylation for Kinase Inhibitor Fragments

When a medicinal chemistry program requires a 5-aryl-3-cyclopropoxy-2-ethylpyridine scaffold—where the aryl group must be installed specifically at the C5 position—5-Bromo-3-cyclopropoxy-2-ethylpyridine is the only building block that directly delivers this connectivity via Suzuki-Miyaura coupling. No other regioisomer (C2-, C3-, or C4-bromo) can produce the same product. This regioisomeric precision is essential in fragment-based drug discovery, where even a single atom change in substitution pattern can abolish target binding . The cyclopropoxy group at C3 provides additional conformational constraint and metabolic stability advantages over methoxy or ethoxy analogs, though these benefits remain to be quantified for this specific compound .

Orthogonal Reactivity: SNAr Followed by Cross-Coupling

In synthetic routes requiring sequential functionalization where a nucleophilic aromatic substitution (SNAr) must occur at a C2- or C4-leaving group without displacing the bromine intended for a later cross-coupling step, the C5-bromo isomer provides inherent chemoselectivity. Because the C5-bromine is meta to the ring nitrogen and therefore not activated for SNAr, it remains intact under conditions that would displace a C2- or C4-halogen. This orthogonality enables synthetic strategies such as: (i) SNAr at C4 with an amine nucleophile while preserving the C5-bromine for subsequent Suzuki coupling, or (ii) C2-modification of the ethyl group (e.g., benzylic oxidation) without competing bromide displacement . This scenario exploits the electronic properties discussed in Evidence Item 5 and is unavailable from any C2- or C4-bromo regioisomer.

Diversity-Oriented Synthesis Library Acquisition

For organizations constructing diversity-oriented synthesis (DOS) libraries, the combination of 5-Bromo-3-cyclopropoxy-2-ethylpyridine alongside its regioisomers (C2-bromo, C3-bromo, C4-bromo) provides a complete set of positional isomers for systematic exploration of substitution-dependent biological activity . Procuring the full set of regioisomers enables structure-activity relationship (SAR) studies that correlate biological target engagement with the position of the derivatized aryl/heteroaryl group on the pyridine core. The cyclopropoxy substituent adds three-dimensional character to the library, a feature increasingly valued in screening collections to improve hit rates against challenging protein targets .

Agrochemical Intermediate with C5-Specific Derivatization

Pyridine-containing agrochemicals (fungicides, herbicides, insecticides) frequently require specific substitution patterns for target-site binding. 5-Bromo-3-cyclopropoxy-2-ethylpyridine serves as a key intermediate for C5-functionalized pyridine derivatives where the cyclopropoxy group contributes to metabolic stability in planta and the ethyl group provides appropriate lipophilicity for foliar uptake . The C5-bromine enables introduction of diverse aromatic and heteroaromatic groups at the position most commonly associated with bioactive pyridine agrochemicals. For process chemistry groups scaling up agrochemical leads, batch-to-batch consistency in regioisomeric purity is critical, as even 1-2% contamination by the wrong regioisomer can propagate through the synthesis and complicate purification .

Application

Selection Property

Validation Focus

C5-arylation for kinase inhibitor fragments

C5-bromo regioselectivity

Verify regioisomeric purity and coupling site

Orthogonal SNAr + cross-coupling sequences

C5-Br SNAr stability

Confirm chemoselectivity under planned conditions

Diversity-oriented synthesis library set

Complete regioisomer collection

Batch-specific positional isomer content

Agrochemical intermediate derivatization

C5-specific functionalization

Process-scale regioisomer consistency